Cas no 2580198-32-7 (1-{1-(benzyloxy)carbonylpiperidin-3-yl}-4-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-{1-(benzyloxy)carbonylpiperidin-3-yl}-4-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2580198-32-7
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5660368
• PubChem ID: 165894041
• Update Time: 2025-06-13

1-{1-(benzyloxy)carbonylpiperidin-3-yl}-4-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580198-32-7
• EN300-27725894
• 1-{1-[(benzyloxy)carbonyl]piperidin-3-yl}-4-methyl-1H-pyrazole-3-carboxylic acid
• 1-{1-(benzyloxy)carbonylpiperidin-3-yl}-4-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C18H21N3O4/c1-13-10-21(19-16(13)17(22)23)15-8-5-9-20(11-15)18(24)25-12-14-6-3-2-4-7-14/h2-4,6-7,10,15H,5,8-9,11-12H2,1H3,(H,22,23)
• InChI Key： ZWZMUGYKYGSAQQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C1)N1C=C(C)C(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-{1-(benzyloxy)carbonylpiperidin-3-yl}-4-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 1-{1-(benzyloxycarbonylpiperidin-3-yl)}-4-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2580198-32-7)

1-{1-(benzyloxycarbonylpiperidin-3-yl)}-4-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2580198-32-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxycarbonyl group and a piperidine moiety, contribute to its unique chemical properties and make it a valuable scaffold for further medicinal chemistry investigations.

The benzyloxycarbonyl (Boc) group in the molecular structure serves as a protecting group for amine functionalities, which is a common practice in synthetic organic chemistry. This protective feature allows for selective modification of other reactive sites within the molecule, facilitating more controlled and predictable synthetic pathways. Additionally, the piperidine ring introduces a nitrogen-containing heterocycle, which is known to enhance binding affinity and selectivity in drug-like molecules. The combination of these structural elements makes 1-{1-(benzyloxycarbonylpiperidin-3-yl)}-4-methyl-1H-pyrazole-3-carboxylic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 1-{1-(benzyloxycarbonylpiperidin-3-yl)}-4-methyl-1H-pyrazole-3-carboxylic acid may contribute to its unique pharmacological profile, making it a potential lead compound for the development of new therapeutic agents. Current research is focusing on understanding the interactions of this compound with biological targets and evaluating its efficacy in preclinical models.

The synthesis of 1-{1-(benzyloxycarbonylpiperidin-3-yl)}-4-methyl-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the Boc group necessitates careful handling to ensure complete protection without affecting other functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyrazole scaffold efficiently. These methods not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological evaluations.

The chemical stability of 1-{1-(benzyloxycarbonylpiperidin-3-yl)}-4-methyl-1H-pyrazole-3-carboxylic acid under various storage conditions has been thoroughly investigated. Studies have shown that the compound remains stable when stored at room temperature in an inert atmosphere, suggesting its suitability for long-term storage and transport. However, exposure to moisture and light should be minimized to prevent degradation. These stability profiles are essential for ensuring the compound's integrity throughout the drug development process, from laboratory-scale synthesis to large-scale production.

Evaluation of the pharmacokinetic properties of 1-{1-(benzyloxycarbonylpiperidin-3-yl)}-4-methyl-1H-pyrazole-3-carboxylic acid is critical for assessing its potential as a therapeutic agent. Preliminary studies have indicated that the compound exhibits moderate solubility in aqueous buffers, which could influence its absorption and distribution within the body. Additionally, metabolic stability studies have revealed that the Boc group is susceptible to hydrolysis under physiological conditions, suggesting that further modifications may be necessary to enhance bioavailability. These findings provide valuable insights into optimizing the pharmacokinetic profile of this compound.

The toxicological profile of 1-{1-(benzyloxycarbonylpiperidin-3-yl)}-4-methyl-1H-pyrazole-3-carboxylic acid has also been examined as part of its preclinical assessment. Acute toxicity studies have demonstrated low systemic toxicity at tested doses, indicating a relatively safe profile. However, chronic toxicity evaluations are ongoing to fully characterize any long-term effects. These studies are essential for ensuring that the compound is safe for human use and do not pose significant health risks.

In conclusion, 1-{1-(benzyloxycarbonylpiperidin-3-y)]}-4-methyl-lH-pyrzazole-s-carboxytic acld (CAS No. 2580198 -32 -7) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a protective Boc group and a piperidine moiety makes it a versatile scaffold for further medicinal chemistry investigations. Ongoing research aims to elucidate its pharmacological properties and optimize its pharmacokinetic profile for therapeutic applications. As our understanding of this compound grows, it holds promise as a valuable tool in the development of new drugs.